Cas no 1000518-77-3 (2-(5-Methylpyridin-3-yl)acetic acid)

• Product Name: 2-(5-Methylpyridin-3-yl)acetic acid
• CAS No: 1000518-77-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 4558434
• PubChem ID: 23339796
• Update Time: 2024-11-04

2-(5-Methylpyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid, 5-methyl-
• 2-(5-methylpyridin-3-yl)acetic acid
• SB21436
• P17359
• SCHEMBL3721675
• AKOS006310327
• 1000518-77-3
• AS-53976
• CS-0052258
• 2-(5-methylpyridin-3-yl)aceticacid
• 2-(5-Methylpyridin-3-yl)acetic acid

• MDL： M171558
• Inchi： 1S/C8H9NO2/c1-6-2-7(3-8(10)11)5-9-4-6/h2,4-5H,3H2,1H3,(H,10,11)
• InChI Key： CNQAFBFTQKCRFV-UHFFFAOYSA-N
• SMILES： OC(CC1C=NC=C(C)C=1)=O

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2